Cas no 352341-25-4 (5-(2-Methoxyphenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole)

• Product Name: 5-(2-Methoxyphenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole
• CAS No: 352341-25-4
• MF: C₁₅H₁₁N₃O₄
• MW: 297.265543222427
• MDL: MFCD01152910
• CID: 853567
• PubChem ID: 4232662
• Update Time: 2025-06-29

5-(2-Methoxyphenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-(2-Methoxyphenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole
• AC1N6CBC
• ACMC-209ied
• AG-F-21506
• ANW-28115
• CBMicro_028107
• CTK4H3978
• MFCD01152910
• CS-0213463
• AG-670/11759109
• BDBM47365
• BIM-0028066.P001
• CHEMBL3687967
• US9034574, X
• 3-{3-nitrophenyl}-5-(2-methoxyphenyl)-1,2,4-oxadiazole
• AKOS003816594
• SCHEMBL13390295
• 352341-25-4
• SCHEMBL17071967
• DTXSID30401086
• BS-23290
• CPA34125

• MDL： MFCD01152910
• Inchi： 1S/C15H11N3O4/c1-21-13-8-3-2-7-12(13)15-16-14(17-22-15)10-5-4-6-11(9-10)18(19)20/h2-9H,1H3
• InChI Key： RVXOFACJJMKRHR-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2OC)=NC(C2C=CC=C(C=2)[N+](=O)[O-])=N1

Computed Properties

• Exact Mass: 297.07500
• Monoisotopic Mass: 297.07495584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 94Ų

Experimental Properties

• PSA: 93.97000
• LogP: 3.84360

Additional information on 5-(2-Methoxyphenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole

5-(2-Methoxyphenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole: A Comprehensive Overview

The compound with CAS No. 352341-25-4, known as 5-(2-Methoxyphenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of oxadiazoles, which are five-membered rings containing two nitrogen atoms and one oxygen atom. The 1,2,4-oxadiazole core is a versatile scaffold that has been extensively studied due to its unique electronic properties and potential applications in drug design, sensors, and optoelectronic devices.

The structure of 5-(2-Methoxyphenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole comprises two aromatic substituents: a 2-methoxyphenyl group at the 5-position and a 3-nitrophenyl group at the 3-position of the oxadiazole ring. These substituents introduce electron-donating and electron-withdrawing effects, respectively, which significantly influence the electronic properties of the molecule. Recent studies have demonstrated that such substituent effects can be exploited to tune the compound's reactivity and stability for specific applications.

One of the most notable aspects of this compound is its synthesis. Researchers have developed efficient methods to construct the 1,2,4-oxadiazole core using various coupling reactions. For instance, the use of click chemistry principles has enabled the rapid assembly of this compound with high yield and purity. The incorporation of methoxy and nitro groups into the aromatic rings has been achieved through directed metallation strategies, which provide precise control over the substitution patterns.

From a physical chemistry perspective, 5-(2-Methoxyphenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole exhibits interesting optical and electronic properties. Its absorption spectrum in the visible region makes it a promising candidate for applications in light-emitting diodes (LEDs) and photovoltaic devices. Recent studies have also highlighted its potential as a sensing material for detecting trace amounts of heavy metal ions in aqueous solutions. The compound's ability to form stable coordination complexes with metal ions such as Cu(II) and Fe(III) has been exploited for developing selective sensors.

In terms of biological activity, this compound has shown moderate cytotoxicity against various cancer cell lines. Preclinical studies suggest that it may act as a potential anticancer agent by targeting specific signaling pathways. However, further investigations are required to elucidate its mechanism of action and optimize its pharmacokinetic properties for therapeutic use.

The application of 5-(2-Methoxyphenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole extends beyond traditional chemical fields. Recent advancements in nanotechnology have explored its use as a building block for constructing two-dimensional materials with exceptional mechanical and electrical properties. The integration of this compound into graphene-like structures has shown promise for next-generation electronics.

In conclusion, 5-(2-Methoxyphenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole (CAS No. 352341-25-4) is a multifaceted compound with diverse applications across chemistry and materials science. Its unique structure and functional groups make it an attractive candidate for further research and development in areas ranging from drug discovery to advanced materials engineering.